Cas no 1179634-13-9 (m-Tolylethanolamine)

m-Tolylethanolamine structure
m-Tolylethanolamine structure
Product Name:m-Tolylethanolamine
CAS No:1179634-13-9
MF:C9H13NO
MW:151.205622434616
MDL:MFCD12827183
CID:1210818
PubChem ID:20774680
Update Time:2024-11-03

m-Tolylethanolamine Chemical and Physical Properties

Names and Identifiers

    • m-Tolylethanolamine
    • 2-amino-2-(m-tolyl)ethanol
    • 2-Amino-2-(3-methylphenyl)ethan-1-ol
    • MFCD12827183
    • SB76370
    • 2-amino-2-(3-methylphenyl)ethanol
    • SB76645
    • N11207
    • 2-AMINO-2-(3-METHYLPHENYL)ETHAN-1-OL HCl
    • SCHEMBL5396138
    • BS-9731
    • AKOS005266063
    • 1179634-13-9
    • CS-0416131
    • SB76101
    • DB-227185
    • MFCD09253708
    • SY106227
    • MDL: MFCD12827183
    • Inchi: 1S/C9H13NO/c1-7-3-2-4-8(5-7)9(10)6-11/h2-5,9,11H,6,10H2,1H3
    • InChI Key: RJJLTGSKFNJQCZ-UHFFFAOYSA-N
    • SMILES: OCC(C1C=CC=C(C)C=1)N

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

m-Tolylethanolamine Pricemore >>

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